Cas no 54328-51-7 (Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-)

• Product name: Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
• CAS No: 54328-51-7
• MF: C₂₂H₁₄O₃
• MW: 326.34476
• CID: 354871
• PubChem ID: 58883083

Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
• 1a,7a-diphenylnaphtho[2,3-b]oxirene-2,7-dione
• DTXSID50730486
• 54328-51-7
• 1a,7a-Diphenyl-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione
• SCHEMBL14488788

• Inchi： InChI=1S/C22H14O3/c23-19-17-13-7-8-14-18(17)20(24)22(16-11-5-2-6-12-16)21(19,25-22)15-9-3-1-4-10-15/h1-14H
• InChI Key： HINHCHZTYYNMNN-UHFFFAOYSA-N
• SMILES： C1(C23C(=O)C4C(=CC=CC=4)C(=O)C2(C2C=CC=CC=2)O3)C=CC=CC=1

Computed Properties

• Exact Mass: 326.09432
• Monoisotopic Mass: 326.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.67